Cas no 2227850-97-5 ((1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol)

(1S)-3-Amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol is a chiral amino alcohol derivative featuring a fluorinated aromatic core. Its structural framework, incorporating both a fluoro and trifluoromethyl substituent, enhances its potential as a versatile intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring stereochemical precision. The presence of the primary amine and hydroxyl groups offers multiple sites for further functionalization, enabling its use in asymmetric synthesis or as a building block for drug candidates. The fluorine substituents contribute to improved metabolic stability and lipophilicity, which are advantageous in medicinal chemistry applications. This compound is typically handled under controlled conditions due to its reactive functional groups.
(1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol structure
2227850-97-5 structure
Product Name:(1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol
CAS No:2227850-97-5
MF:C10H11F4NO
MW:237.194056749344
CID:5783585
PubChem ID:165741811
Update Time:2025-06-12

(1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-3-amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol
    • 2227850-97-5
    • EN300-1963330
    • (1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol
    • Inchi: 1S/C10H11F4NO/c11-8-2-1-6(10(12,13)14)5-7(8)9(16)3-4-15/h1-2,5,9,16H,3-4,15H2/t9-/m0/s1
    • InChI Key: PVBVHSNWTKCXNO-VIFPVBQESA-N
    • SMILES: FC1=CC=C(C(F)(F)F)C=C1[C@H](CCN)O

Computed Properties

  • Exact Mass: 237.07767662g/mol
  • Monoisotopic Mass: 237.07767662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2Ų

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Additional information on (1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of (1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2227850-97-5)

The compound (1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2227850-97-5) is a specialized chiral molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a fluoro and trifluoromethyl substitution on the phenyl ring, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like (1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol has surged, driven by their enhanced bioavailability and metabolic stability. This compound's chiral center at the 1-position is particularly noteworthy, as enantiopure molecules often exhibit superior pharmacological profiles. The presence of the trifluoromethyl group further enhances its lipophilicity, a property highly sought after in modern drug design.

The synthesis of CAS No. 2227850-97-5 involves sophisticated techniques such as asymmetric catalysis and chiral resolution, which are hot topics in organic chemistry. These methods are frequently searched by professionals seeking to optimize yields and enantiomeric excess. Additionally, the compound's potential role in kinase inhibition and GPCR modulation has sparked interest in academic and industrial circles, as these targets are central to treating conditions like neurodegenerative diseases and diabetes.

From an analytical perspective, (1S)-3-amino-1-2-fluoro-5-(trifluoromethyl)phenylpropan-1-ol requires advanced characterization tools such as HPLC, NMR, and mass spectrometry to ensure purity and stereochemical integrity. These techniques are critical for quality control, especially when the compound is used in high-throughput screening or preclinical studies. The growing emphasis on green chemistry has also led to explorations of sustainable synthetic routes for this molecule, addressing environmental concerns in pharmaceutical manufacturing.

In summary, CAS No. 2227850-97-5 represents a promising candidate for advancing medicinal chemistry and therapeutic development. Its structural features and potential applications align with key industry trends, making it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in next-generation drug discovery.

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